2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine

• IUPAC Name: 2-[2-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine
• InChI: InChI=1S/C14H13N3S/c15-8-7-10-4-1-2-5-11(10)13-17-12-6-3-9-16-14(12)18-13/h1-6,9H,7-8,15H2
• InChI Key: ARWKIIUGJSWWSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCN)C2=NC3=C(S2)N=CC=C3
• Molecular Formula: C14H13N3S
• Molecular Weight: 255.34 g/mol

Description

2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine, also known as TPA023, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a selective agonist for the GABA-A receptor, which is a neurotransmitter receptor in the brain that plays a crucial role in the regulation of anxiety and other mood disorders.

Mechanism of Action

2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine is a selective agonist for the GABA-A receptor, which is a neurotransmitter receptor in the brain that plays a crucial role in the regulation of anxiety and other mood disorders. GABA-A receptors are the target of many clinically used anxiolytics and sedatives, such as benzodiazepines. 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine selectively activates a subset of GABA-A receptors, which are thought to be responsible for its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression, respectively. These effects are thought to be mediated by the activation of a subset of GABA-A receptors that are involved in the regulation of mood and anxiety. 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine has also been shown to reduce alcohol consumption in animal models of alcohol addiction, suggesting that it may have potential therapeutic applications in the treatment of alcohol use disorders.

Advantages and Limitations for Lab Experiments

One advantage of 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine is that it has been extensively studied for its potential therapeutic applications, making it a viable candidate for further research. Furthermore, the synthesis of 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine has been optimized to produce high yields and purity, making it readily available for use in lab experiments. One limitation of 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine is that it has not yet been tested in human clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the research of 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine. One direction is to further investigate its potential therapeutic applications in the treatment of anxiety, depression, and alcohol use disorders. Another direction is to study the safety and efficacy of 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine in human clinical trials. Furthermore, there is a need to investigate the long-term effects of 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine on the brain and behavior, as well as its potential for abuse and dependence. Finally, there is a need to develop more selective and potent agonists for the subset of GABA-A receptors that are activated by 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine, which may lead to the development of more effective and safer anxiolytics and antidepressants.

Synthesis Methods

The synthesis of 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine involves a series of chemical reactions starting from commercially available starting materials. The first step involves the synthesis of 2-(2-bromoethyl)thiazolo[5,4-b]pyridine, which is then reacted with 2-aminophenyl ethanone to give 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine. The synthesis of 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine has been optimized to produce high yields and purity, making it a viable candidate for further research.

Scientific Research Applications

2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine has been extensively studied for its potential therapeutic applications in the treatment of anxiety and other mood disorders. Studies have shown that 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine has anxiolytic effects in animal models of anxiety, without causing sedation or other side effects. 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine has also been shown to have antidepressant effects in animal models of depression. Furthermore, 2-[2-([1,3]Thiazolo[5,4-b]pyridin-2-yl)phenyl]ethanamine has been shown to have potential therapeutic applications in the treatment of alcohol addiction, as it reduces alcohol consumption in animal models.